Cas no 82193-28-0 (6-Chloroimidazo[1,2-a]pyridin-3-amine)

• Product Name: 6-Chloroimidazo[1,2-a]pyridin-3-amine
• CAS No: 82193-28-0
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD14540214
• CID: 3166796
• PubChem ID: 76849439
• Update Time: 2025-05-24

6-Chloroimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• DTXSID701285230
• AC6872
• IMidazo[1,2-a]pyridin-3-aMine, 6-chloro-
• 82193-28-0
• DB-197233
• CS-0139894
• 6-Chloroimidazo[1,2-a]pyridin-3-amine
• SY039871
• AKOS022279746
• AS-9725
• MFCD14540214
• 3-Amino-6-chloroimidazo[1,2-a]pyridine
• 6-Chloroimidazo(1,2-a)pyridin-3-amine
• 894-555-3

• MDL： MFCD14540214
• Inchi： 1S/C7H6ClN3/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H,9H2
• InChI Key： WMDWXJDXNUAVKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC=C(N)N2C=1

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.3Ų

Additional information on 6-Chloroimidazo[1,2-a]pyridin-3-amine

Comprehensive Overview of 6-Chloroimidazo[1,2-a]pyridin-3-amine (CAS No. 82193-28-0): Properties, Applications, and Research Insights

6-Chloroimidazo[1,2-a]pyridin-3-amine, identified by its CAS number 82193-28-0, is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the imidazopyridine family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities. The presence of a chloro substituent at the 6-position and an amino group at the 3-position makes this molecule a versatile intermediate for synthesizing more complex derivatives.

In recent years, the scientific community has shown growing interest in imidazopyridine derivatives due to their broad-spectrum applications. Researchers are particularly focused on their role in developing novel therapeutics for central nervous system (CNS) disorders and infectious diseases. The structural motif of 6-Chloroimidazo[1,2-a]pyridin-3-amine is frequently explored in drug discovery programs, as it offers excellent bioavailability and target specificity.

From a synthetic chemistry perspective, CAS 82193-28-0 serves as a key building block for constructing pharmacologically active molecules. Its reactivity allows for various functional group transformations, enabling the creation of libraries of compounds for high-throughput screening (HTS). Many pharmaceutical companies are investigating this scaffold for potential kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in current precision medicine research.

The compound's physicochemical properties have been extensively studied to understand its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. With a molecular weight of 167.59 g/mol and moderate lipophilicity, 6-Chloroimidazo[1,2-a]pyridin-3-amine demonstrates favorable characteristics for blood-brain barrier penetration, making it particularly valuable for neuropharmaceutical development. These attributes align with the increasing demand for CNS-targeted drugs in treating neurological conditions.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly routes to produce 82193-28-0 and its derivatives. Recent publications highlight innovative catalytic methods that reduce waste generation and improve atom economy. This approach resonates with the pharmaceutical industry's commitment to Environmental, Social, and Governance (ESG) principles, which has become a major focus area for investors and regulatory bodies alike.

Analytical characterization of 6-Chloroimidazo[1,2-a]pyridin-3-amine typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are critical for reliable research outcomes. The growing adoption of artificial intelligence in chemical analysis has further enhanced the precision of characterizing such complex molecules.

From a commercial standpoint, the global market for imidazopyridine-based compounds is projected to expand significantly, driven by increasing R&D investments in personalized medicine. CAS 82193-28-0 occupies a strategic position in this landscape as a precursor for numerous bioactive molecules. Suppliers and contract research organizations are scaling up production to meet the rising demand from academic institutions and pharmaceutical companies engaged in next-generation drug development.

Safety assessments of 6-Chloroimidazo[1,2-a]pyridin-3-amine indicate that it requires standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) and adequate ventilation are recommended during its manipulation. These safety considerations align with the broader industry trend toward responsible research practices and occupational health standards.

Looking ahead, the scientific potential of 82193-28-0 continues to attract attention in multiple disciplines. Its applications extend beyond pharmaceuticals into material science, where similar structures are investigated for organic electronic devices. The compound's unique electronic properties make it a candidate for developing novel semiconducting materials, reflecting the interdisciplinary nature of modern chemical research.

For researchers seeking detailed information about 6-Chloroimidazo[1,2-a]pyridin-3-amine, numerous peer-reviewed articles and patent documents are available through scientific databases. The compound's structure-activity relationships (SAR) have been systematically studied, providing valuable insights for medicinal chemistry optimization. As the field progresses, we anticipate more breakthroughs involving this versatile molecular scaffold in addressing current healthcare challenges.